4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95%

• IUPAC Name: N-methyl-3-(4-oxo-1H-pyridin-2-yl)benzamide
• InChI: InChI=1S/C13H12N2O2/c1-14-13(17)10-4-2-3-9(7-10)12-8-11(16)5-6-15-12/h2-8H,1H3,(H,14,17)(H,15,16)
• InChI Key: HMXZTUZUQFKQOF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=O)C=CN2
• Molecular Formula: C13H12N2O2
• DSSTOX Substance ID: DTXSID20692623
• Molecular Weight: 228.25 g/mol
• CAS RN: 1261983-87-2

Description

4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% (4H2P95) is a synthetic compound with a wide range of applications in the scientific and medical research fields. It is a heterocyclic compound composed of a pyridine ring with a methylaminocarbonylphenyl substituent, and a hydroxyl group on the fourth position of the pyridine ring. It has been used in various studies due to its unique properties and potential uses.

Scientific Research Applications

4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% has been used in various scientific and medical research studies due to its unique properties and potential uses. It has been used in the study of enzyme inhibition, protein-protein interactions, and as a potential therapeutic agent for the treatment of certain diseases. It has also been used as a building block for the synthesis of other compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% is not yet fully understood, however, it is believed to exert its effects through the inhibition of certain enzymes and proteins. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of glucose and other carbohydrates, as well as the activity of certain proteins involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of glucose and other carbohydrates, as well as the activity of certain proteins involved in the regulation of cell growth and differentiation. It has also been shown to have an anti-inflammatory effect and to modulate the activity of certain cytokines.

Advantages and Limitations for Lab Experiments

4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized in a high purity. Additionally, it is a relatively low-cost compound that can be readily obtained from a variety of sources. However, it is important to note that 4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% is a relatively potent compound and should be handled with care in the laboratory.

Future Directions

The potential applications of 4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% are vast and the future of this compound is still being explored. Possible future directions for research include further investigation into the mechanism of action and biochemical and physiological effects of the compound, as well as exploring the potential therapeutic applications of the compound. Additionally, further research could be conducted into the synthesis of derivatives of 4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% for use in various scientific and medical research studies.

Synthesis Methods

4-Hydroxy-2-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% can be synthesized from the reaction of 4-hydroxypyridine and 3-(N-methylaminocarbonyl)benzaldehyde in the presence of a base catalyst such as sodium hydroxide. The reaction is carried out in an aqueous solution and yields the desired product in a 95% purity.